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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

plutonium in steel containers, with a specific focus on mitigating the effects of moisture.

Troubleshooting Guides
This section addresses common issues encountered during experiments involving the storage

and handling of plutonium in the presence of moisture.

Issue 1: Accelerated Corrosion and Unexpected Product Formation

Q: My plutonium sample is exhibiting a much higher oxidation rate than anticipated, and the

corrosion product appears as a powder rather than a uniform oxide layer. What could be the

cause?

A: This is a classic sign of moisture-accelerated oxidation. In the presence of water vapor,

plutonium oxidation can be over 100 times faster than in dry air at room temperature.[1] The

reaction with moisture produces plutonium dioxide and hydrogen gas. This hydrogen can then

catalytically recombine with oxygen on the plutonium surface, further accelerating the corrosion

process.[1] The voluminous, powdery nature of the oxide is due to the significant volume

increase (over 40%) when plutonium metal converts to plutonium oxide, which can lead to

spalling.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15484349?utm_src=pdf-interest
https://sti.srs.gov/fulltext/SRNL-RP-2013-00116-R1.pdf
https://sti.srs.gov/fulltext/SRNL-RP-2013-00116-R1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Steps:

Verify Atmosphere Integrity: Immediately check the moisture and oxygen levels in your

glovebox or storage container. The recommended atmosphere for handling plutonium metal

is a dry, inert gas (e.g., argon or nitrogen) with a dew point of -40°C or less than 5 ppm

moisture.[1]

Inspect for Water Sources: Check for any potential sources of moisture ingress, such as

leaks in the container seals, permeation through gloves, or residual moisture in the

experimental setup.

Characterize the Corrosion Product: If feasible, safely collect a sample of the corrosion

product for analysis. Techniques like X-ray diffraction (XRD) can confirm the presence of

plutonium oxides (PuO₂, Pu₂O₃) and potentially plutonium hydrides, which can form in the

presence of hydrogen.

Review Material Handling Procedures: Ensure that all materials and equipment introduced

into the inert atmosphere are thoroughly dried.

Issue 2: Container Pressurization

Q: I am observing a pressure increase in my sealed steel container holding a plutonium

sample. What is the likely cause and how should I proceed?

A: The most probable cause of pressurization is gas generation from the interaction of

plutonium with moisture. The primary reactions are:

Radiolysis of water: The intense alpha radiation from plutonium can decompose adsorbed

water molecules into hydrogen and oxygen gas.

Chemical reaction: Plutonium reacts with water to form plutonium dioxide and hydrogen gas.

The accumulation of these gases in a sealed container can lead to significant over-

pressurization, posing a serious safety hazard.
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Do Not Handle Unnecessarily: Minimize handling of the pressurized container to avoid

mechanical shock.

Monitor Pressure: If the container is equipped with a pressure gauge, monitor the pressure

regularly.

Plan for Venting (if safe and permissible): If the pressure continues to rise and approaches

the container's design limit, a controlled venting procedure in a suitable containment facility

may be necessary. This should only be performed by trained personnel following established

safety protocols.

Post-Mortem Analysis: Once the container is safely depressurized and opened in an

appropriate environment, analyze the headspace gas using techniques like mass

spectrometry to identify the constituent gases (e.g., H₂, O₂, N₂). This will help confirm the

cause of pressurization.

Future Prevention: To prevent recurrence, ensure that plutonium materials are properly

stabilized (e.g., by calcination to remove moisture) before sealing in containers. The DOE-

STD-3013, for instance, specifies a maximum moisture content of 0.5 weight percent for

long-term storage of plutonium-bearing materials.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental mechanism by which moisture accelerates plutonium oxidation?

A1: Moisture accelerates plutonium oxidation through a multi-step process. Water molecules

adsorb onto the plutonium oxide surface and can dissociate into hydrogen atoms and hydroxyl

groups.[1] The reaction of plutonium with water is inherently faster than with dry oxygen. This

reaction produces hydrogen gas. The plutonium oxide surface can then catalyze the reaction

between this hydrogen and any available oxygen, leading to a significant increase in the overall

corrosion rate.[1]

Q2: How does the temperature affect moisture-induced corrosion of plutonium?

A2: The rate of moisture-accelerated plutonium oxidation is highly dependent on temperature.

The reaction rate increases with temperature up to a peak at approximately 110°C.[1] Above

this temperature, the rate of moisture-enhanced corrosion begins to decrease.[1]
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Q3: Can the steel container itself influence the corrosion process?

A3: While the primary driver of corrosion is the interaction between plutonium and moisture, the

steel container can be affected. Corrosive gases, such as hydrogen chloride (HCl) that can be

generated from the radiolysis of chloride-containing impurities in the presence of moisture, can

lead to corrosion and pitting of the stainless steel container walls. However, for high-purity

plutonium oxides, significant container corrosion is less likely.

Q4: What are the best practices for preparing plutonium for storage in steel containers to

minimize moisture effects?

A4: To minimize moisture-related issues, it is crucial to:

Stabilize the Plutonium: For plutonium oxide, this typically involves calcination (heating to a

high temperature, e.g., 950°C) to remove moisture and volatile impurities.

Control the Packaging Atmosphere: The packaging should be done in a dry, inert

atmosphere (e.g., argon or nitrogen) with very low moisture content.[1]

Use appropriate containers: Containers should be hermetically sealed to prevent moisture

ingress.

Limit Organic Materials: Avoid storing plutonium in direct contact with organic materials like

plastics, as radiolysis of these materials can produce hydrogen and other reactive species.

Q5: What analytical techniques are recommended for characterizing the oxide layer on

plutonium?

A5: Several surface-sensitive techniques can be used to characterize the plutonium oxide

layer, including:

X-ray Photoelectron Spectroscopy (XPS): To determine the chemical states of plutonium and

oxygen.

Auger Electron Spectroscopy (AES): For elemental composition and depth profiling of the

oxide layer.
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X-ray Diffraction (XRD): To identify the crystalline phases of the plutonium oxides.

Data Presentation
Table 1: Effect of Moisture on Plutonium Oxidation Rate at Room Temperature

Environment Relative Oxidation Rate Reference

Dry Air 1x [1]

Humid Air >100x [1]

Table 2: Gas Generation in Sealed Containers with Plutonium-Bearing Materials

Material
Primary Gases
Generated

Contributing
Factors

Reference

Plutonium Oxide with

Adsorbed Water

Hydrogen (H₂),

Oxygen (O₂)
Radiolysis of water

Plutonium Metal with

Moisture
Hydrogen (H₂)

Pu + 2H₂O → PuO₂ +

2H₂

Plutonium with

Organic Materials
Hydrogen (H₂) Radiolysis of organics

Plutonium Oxide with

Chloride Impurities

and Moisture

Hydrogen Chloride

(HCl)

Radiolysis of hydrated

salts

Experimental Protocols
1. Generalized Protocol for Gravimetric Analysis of Plutonium Oxidation

This protocol outlines a general procedure for measuring the oxidation rate of plutonium by

monitoring its mass change over time.

Objective: To determine the rate of plutonium oxidation under controlled atmospheric

conditions.
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Materials and Equipment:

Plutonium sample of known surface area

Microbalance with high precision (e.g., Cahn vacuum microbalance)

Controlled atmosphere chamber (glovebox) with gas purification system

Temperature-controlled furnace

Gas flow controllers for oxygen, nitrogen/argon, and water vapor

Data acquisition system

Procedure:

Sample Preparation: Prepare a plutonium sample with a well-defined geometry and surface

finish. Clean the sample to remove any pre-existing thick oxide layer if required by the

experimental design.

System Setup: Place the sample on the microbalance within the controlled atmosphere

chamber.

Atmosphere Control: Evacuate the chamber and backfill with the desired atmosphere (e.g.,

dry air, argon, or a mixture with a specific partial pressure of water vapor).

Temperature Control: Heat the sample to the desired experimental temperature using the

furnace.

Data Acquisition: Continuously record the mass of the sample as a function of time.

Data Analysis: Plot the mass gain per unit surface area against time. The slope of this curve

represents the oxidation rate. The shape of the curve can indicate the oxidation kinetics

(e.g., linear, parabolic).

2. Generalized Protocol for Pressure-Volume-Temperature (PVT) Measurement of Gas

Generation
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This protocol describes a general method for quantifying the rate of gas generation from

plutonium samples in a sealed container.

Objective: To measure the rate and composition of gases produced by plutonium in the

presence of moisture.

Materials and Equipment:

Plutonium sample

Sealed container of known volume

Pressure transducer

Thermocouple

Gas sampling port

Mass spectrometer or gas chromatograph

Data acquisition system

Procedure:

Sample Encapsulation: Place the plutonium sample and a controlled amount of water (or a

humid atmosphere) into the container.

Sealing: Hermetically seal the container.

Instrumentation: Connect the pressure transducer and thermocouple to the container.

Data Logging: Record the pressure and temperature inside the container over time.

Gas Analysis: Periodically, or at the end of the experiment, extract a small sample of the

headspace gas through the sampling port for analysis by mass spectrometry or gas

chromatography to determine its composition.
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Rate Calculation: Use the ideal gas law (or a more appropriate equation of state) to calculate

the moles of gas generated from the pressure, volume, and temperature data. The rate of

gas generation can then be determined.

Mandatory Visualizations

Plutonium Metal (Pu)

Plutonium Dioxide (PuO₂)

Direct Reaction with H₂O

Hydrogen Gas (H₂)

Forms H₂

Plutonium Sesquioxide (Pu₂O₃)

Initial Oxidation

Water Vapor (H₂O)

Oxygen (O₂)

Catalytic Recombination

Further OxidationForms H₂O

Accelerates Oxidation

Click to download full resolution via product page

Caption: Plutonium oxidation pathway in the presence of moisture.
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Caption: Troubleshooting workflow for plutonium oxidation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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